N-(3,4-dichlorophenyl)-2-[2-(4-fluorobenzylidene)hydrazino]-2-oxoacetamide

• IUPAC Name: N-(3,4-dichlorophenyl)-N'-[(E)-(4-fluorophenyl)methylideneamino]oxamide
• InChI: InChI=1S/C15H10Cl2FN3O2/c16-12-6-5-11(7-13(12)17)20-14(22)15(23)21-19-8-9-1-3-10(18)4-2-9/h1-8H,(H,20,22)(H,21,23)/b19-8+
• InChI Key: PHGAJLQLMYRFAK-UFWORHAWSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NNC(=O)C(=O)NC2=CC(=C(C=C2)Cl)Cl)F
• Isomeric SMILES: C1=CC(=CC=C1/C=N/NC(=O)C(=O)NC2=CC(=C(C=C2)Cl)Cl)F
• Molecular Formula: C15H10Cl2FN3O2
• Molecular Weight: 354.2 g/mol
• CAS RN: 352645-05-7

Description

N-(3,4-dichlorophenyl)-2-[2-(4-fluorobenzylidene)hydrazino]-2-oxoacetamide, also known as DCFH-DA, is a fluorescent probe commonly used in scientific research to detect intracellular reactive oxygen species (ROS) levels. This compound is synthesized through a multi-step process and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

N-(3,4-dichlorophenyl)-2-[2-(4-fluorobenzylidene)hydrazino]-2-oxoacetamide is a non-fluorescent compound that is converted to DCF by intracellular ROS. The mechanism of action involves the oxidation of DCFH by ROS to produce DCF, which is highly fluorescent. The fluorescence intensity of DCF is proportional to the intracellular ROS levels, making this compound an excellent tool for measuring oxidative stress in cells and tissues.
Biochemical and Physiological Effects
This compound has been extensively studied for its biochemical and physiological effects. It has been shown to be a reliable and sensitive indicator of intracellular ROS levels in a wide variety of cell types and tissues. This compound has also been used to study the effects of various compounds on intracellular ROS levels, including antioxidants and pro-oxidants.

Advantages and Limitations for Lab Experiments

N-(3,4-dichlorophenyl)-2-[2-(4-fluorobenzylidene)hydrazino]-2-oxoacetamide has several advantages for lab experiments. It is a reliable and sensitive indicator of intracellular ROS levels, and it can be used in a wide variety of cell types and tissues. This compound is also relatively easy to use and can be incorporated into a variety of experimental protocols. However, there are also some limitations to using this compound. It is susceptible to interference from other fluorescent compounds, and its fluorescence can be affected by changes in pH and temperature. Additionally, this compound is not specific to any particular ROS species and can detect a wide range of ROS.

Future Directions

There are several future directions for research involving N-(3,4-dichlorophenyl)-2-[2-(4-fluorobenzylidene)hydrazino]-2-oxoacetamide. One area of research is the development of more specific and sensitive fluorescent probes for detecting intracellular ROS levels. Another area of research is the use of this compound in in vivo studies to measure oxidative stress in animal models. Additionally, this compound could be used in combination with other probes to study the effects of ROS on various cellular processes. Finally, this compound could be used to study the effects of various compounds on intracellular ROS levels in disease states, such as cancer and neurodegenerative diseases.

Synthesis Methods

The synthesis of N-(3,4-dichlorophenyl)-2-[2-(4-fluorobenzylidene)hydrazino]-2-oxoacetamide involves several steps, starting with the reaction of 3,4-dichloroaniline with ethyl acetoacetate to produce 3,4-dichlorophenyl-2-oxo-2H-chromene-3-carboxylate. This intermediate is then reacted with hydrazine hydrate to produce N-(3,4-dichlorophenyl)-2-hydrazino-2-oxoacetamide. Finally, the compound is reacted with 4-fluorobenzaldehyde to produce the final product, this compound.

Scientific Research Applications

N-(3,4-dichlorophenyl)-2-[2-(4-fluorobenzylidene)hydrazino]-2-oxoacetamide is widely used in scientific research as a fluorescent probe to detect intracellular ROS levels. ROS are highly reactive molecules that can cause damage to cells and tissues, and their levels are tightly regulated by the body. This compound is taken up by cells and is converted to DCFH by intracellular esterases. DCFH is then oxidized by ROS to produce the highly fluorescent compound DCF. The fluorescence intensity of DCF is proportional to the intracellular ROS levels, making this compound an excellent tool for measuring oxidative stress in cells and tissues.